Cas no 1805742-53-3 (3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1805742-53-3
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4978544
• Update Time: 2025-06-10

3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3O/c12-4-3-10(17)9-2-1-8(11(14,15)16)5-7(9)6-13/h1-2,5H,3-4,6H2
• InChI Key： FZWQJAVQHCOUHZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)(F)F)=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805742-53-3)

3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805742-53-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of aryl ketones, characterized by the presence of a bromo substituent and a trifluoromethyl group, which enhance its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery and material science, particularly in the synthesis of bioactive molecules.

The molecular structure of 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one includes a propan-1-one backbone, which is pivotal for its chemical behavior. The chloromethyl and trifluoromethyl groups contribute to its electrophilic properties, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of fluorinated compounds, which are widely used in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In the context of green chemistry, 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one has been investigated for its potential in sustainable synthesis routes. The incorporation of fluorine atoms into organic molecules is a growing trend, driven by the demand for eco-friendly and efficient chemical processes. This aligns with the broader industry focus on reducing environmental impact while maintaining high yields and selectivity.

From a commercial perspective, the compound's CAS No. 1805742-53-3 is frequently searched in databases by chemists and procurement specialists. Its applications span pharmaceutical intermediates, agrochemicals, and specialty chemicals. The presence of both bromo and chloro functionalities allows for versatile derivatization, enabling the creation of diverse molecular architectures.

Recent advancements in AI-driven drug discovery have further amplified interest in compounds like 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one. Machine learning models are being trained to predict the reactivity and suitability of such molecules for specific applications, reducing the time and cost associated with traditional trial-and-error methods. This intersection of computational chemistry and experimental research is reshaping the landscape of chemical innovation.

Safety and handling of 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one are critical considerations in laboratory settings. Proper storage conditions, such as maintaining low temperatures and avoiding moisture, are essential to preserve its stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to best practices for handling halogenated compounds.

The synthesis of 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation processes. Optimizing these reactions for scalability and yield remains an active area of research, particularly for industrial applications. Innovations in catalytic methods and flow chemistry are expected to further enhance the efficiency of its production.

In summary, 3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1805742-53-3) is a compound of significant scientific and industrial relevance. Its unique structural attributes and versatile applications make it a focal point in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing synthetic methodologies and functional materials.